Cas no 1261921-53-2 (4-(3-Carboxy-4-fluorophenyl)thiophene-2-carboxylic acid)

4-(3-Carboxy-4-fluorophenyl)thiophene-2-carboxylic acid structure
1261921-53-2 structure
Product Name:4-(3-Carboxy-4-fluorophenyl)thiophene-2-carboxylic acid
CAS No:1261921-53-2
MF:C12H7FO4S
MW:266.244985818863
CID:2763621
PubChem ID:53226830
Update Time:2025-04-21

4-(3-Carboxy-4-fluorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID80690448
    • 1261921-53-2
    • 4-(3-Carboxy-4-fluorophenyl)thiophene-2-carboxylic acid
    • Inchi: 1S/C12H7FO4S/c13-9-2-1-6(3-8(9)11(14)15)7-4-10(12(16)17)18-5-7/h1-5H,(H,14,15)(H,16,17)
    • InChI Key: LQZCTUMOTWJQAH-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(=C1)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

  • Exact Mass: 266.00490804Da
  • Monoisotopic Mass: 266.00490804Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 103Ų
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